Cas no 1111103-72-0 (5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one)

5-(2-Methoxy-5-methylphenyl)-1H-pyrimidin-2-one is a heterocyclic compound featuring a pyrimidinone core substituted with a 2-methoxy-5-methylphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and methoxy functionalities enhance reactivity in cross-coupling reactions, while the pyrimidinone moiety offers potential for hydrogen bonding and coordination, useful in drug design. The compound’s stability under standard conditions and compatibility with diverse synthetic routes underscore its utility in developing bioactive molecules. Its precise molecular architecture allows for targeted modifications, facilitating research in medicinal chemistry and material science applications.

5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one structure

1111103-72-0 structure

Product Name:5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one

CAS No:1111103-72-0

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

MDL:MFCD11876775

CID:2606615

PubChem ID:52984075

Update Time:2025-05-27

5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one
- 5-(2-Methoxy-5-methylphenyl)pyrimidin-2-ol
- MFCD11876775
- 5-(2-Methoxy-5-methylphenyl)pyrimidin-2(1H)-one
- 1111103-72-0
- 2-HYDROXY-5-(2-METHOXY-5-METHYLPHENYL)PYRIMIDINE
- DTXSID70680838
- 2-Hydroxy-5-(2-methoxy-5-methylphenyl)pyrimidine, 95%
- MDL： MFCD11876775
- Inchi： 1S/C12H12N2O2/c1-8-3-4-11(16-2)10(5-8)9-6-13-12(15)14-7-9/h3-7H,1-2H3,(H,13,14,15)
- InChI Key： NKWRIGUKWPBCHP-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C)=CC=1C1C=NC(NC=1)=O

Computed Properties

Exact Mass: 216.089877630Da
Monoisotopic Mass: 216.089877630Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 50.7Å²

5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322819-5 g	2-Hydroxy-5-(2-methoxy-5-methylphenyl)pyrimidine, 95%; .	1111103-72-0	95%	5g	€1159.00	2023-04-26
abcr	AB322819-5g	2-Hydroxy-5-(2-methoxy-5-methylphenyl)pyrimidine, 95%; .	1111103-72-0	95%	5g	€1159.00	2025-02-14